Cas no 112929-80-3 (2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI))
112929-80-3 structure
Product Name:2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI)
CAS No:112929-80-3
MF:C8H14N2O3
MW:186.208362102509
CID:129988
PubChem ID:53428574
Update Time:2025-04-19
2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI)
- ETHYL (2R,5S)-5-METHYL-6-OXOPIPERAZINE-2-CARBOXYLATE
- ethyl 5-methyl-6-oxopiperazine-2-carboxylate
- DTXSID20699798
- 112929-80-3
- 2-Piperazinecarboxylicacid,5-methyl-6-oxo-,ethylester,(2R-cis)-(9CI)
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- Inchi: 1S/C8H14N2O3/c1-3-13-8(12)6-4-9-5(2)7(11)10-6/h5-6,9H,3-4H2,1-2H3,(H,10,11)
- InChI Key: ZIAHXHVHWPUQAE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CNC(C)C(N1)=O)=O
Computed Properties
- Exact Mass: 186.10052
- Monoisotopic Mass: 186.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 67.43
2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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